Cas no 2227900-55-0 (rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227900-55-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6406392
• PubChem ID: 129369679
• Update Time: 2025-10-30

rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid
• 2227900-55-0
• EN300-1454426

• Inchi： 1S/C13H17NO3/c1-2-17-10-5-3-9(4-6-10)11-7-14-8-12(11)13(15)16/h3-6,11-12,14H,2,7-8H2,1H3,(H,15,16)/t11-,12+/m0/s1
• InChI Key： QNEMMXAGKMARRO-NWDGAFQWSA-N
• SMILES： OC([C@@H]1CNC[C@H]1C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid

Research Brief on rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 2227900-55-0)

The compound rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 2227900-55-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the stereospecific synthesis of rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid, emphasizing its importance as a chiral building block for the development of novel pharmaceuticals. The compound's unique pyrrolidine scaffold and ethoxyphenyl moiety contribute to its ability to interact with biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced techniques such as asymmetric catalysis and enzymatic resolution to optimize its enantiomeric purity, which is critical for its pharmacological activity.

Pharmacological evaluations of rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid have revealed its potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that this compound exhibits affinity for GABA_A and NMDA receptors, implicating its utility in treating neurological disorders such as epilepsy and anxiety. Furthermore, its carboxylic acid functionality allows for derivatization into prodrugs, enhancing its bioavailability and therapeutic index.

In the context of drug discovery, rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid has been explored as a lead compound for the development of small-molecule therapeutics. Computational modeling and structure-activity relationship (SAR) studies have identified key structural features that influence its binding affinity and selectivity. These insights are paving the way for the design of next-generation analogs with improved efficacy and reduced off-target effects.

Despite these promising advancements, challenges remain in the clinical translation of rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid. Issues such as metabolic stability, blood-brain barrier penetration, and potential toxicity require further investigation. Ongoing research aims to address these limitations through medicinal chemistry optimization and preclinical testing.

In conclusion, rac-(3R,4S)-4-(4-ethoxyphenyl)pyrrolidine-3-carboxylic acid represents a versatile scaffold with significant potential in chemical biology and drug development. Its unique structural and pharmacological properties make it a valuable candidate for further exploration, particularly in the treatment of CNS disorders. Future studies should focus on elucidating its mechanism of action and advancing its development through rigorous preclinical and clinical evaluations.